Cas no 358390-39-3 (Norneo Vardenafil)

Norneo Vardenafil Properties

Names and Identifiers

• Norneo Vardenafil
• 4-ethoxy-3-(5-methyl-4-oxo-7-propyl-1H-imidazo[5,1-f][1,2,4]triazin-2-yl)benzoic acid
• Vardenafil Impurity 14
• 7CE94WG41R
• UNII-7CE94WG41R
• DTXSID70626256
• 3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxybenzoic Acid
• Norneovardenafil
• 3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo(5,1-f)(1,2,4)triazin-2-yl)-4-ethoxybenzoic acid
• 358390-39-3
• 4-Ethoxy-3-(5-methyl-4-oxo-7-propyl-1,4-dihydroimidazo[5,1-f][1,2,4]triazin-2-yl)benzoic acid
• SCHEMBL6501501
• Benzoic acid, 3-(1,4-dihydro-5-methyl-4-oxo-7-propylimidazo(5,1-f)(1,2,4)triazin-2-yl)-4-ethoxy-
• NS00015017
• 4-ethoxy-3-(5-methyl-4-oxo-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-2-yl)benzoic acid
• Q27268072
• +Expand

• InChIKey： KZNXGHYOSBOMJW-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H20N4O4/c1-4-6-14-19-10(3)15-17(23)20-16(21-22(14)15)12-9-11(18(24)25)7-8-13(12)26-5-2/h7-9H,4-6H2,1-3H3,(H,24,25)(H,20,21,23)
• SMILES： CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)C(=O)O)OCC)C

Computed Properties

• Exact Mass: 356.14800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 356.14845513g/mol
• Heavy Atom Count: 26
• Complexity: 582
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• LogP: 2.44240
• PSA: 109.58000